1-(4-(4-Iodophenoxy)phenyl)ethanone

• Molecular Formula: C14H11IO2
• Molecular Weight: 338.14 g/mol
• IUPAC Name: 1-[4-(4-iodophenoxy)phenyl]ethanone
• InChI: InChI=1S/C14H11IO2/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-9H,1H3
• InChI Key: RQCIEAPUKUMGAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)I

Description

1-(4-(4-Iodophenoxy)phenyl)ethanone is an aromatic ketone characterized by a phenoxy-phenyl backbone substituted with an iodine atom at the para position of the distal phenyl ring. Its molecular formula is C₁₄H₁₁IO₂ (molecular weight: 338.18 g/mol). This compound is primarily utilized as a synthetic intermediate in pharmaceuticals and materials science, though its specific applications remain under investigation .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural analogs based on substituent variations, molecular weights, and melting points (where available):

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
1-(4-(4-Iodophenoxy)phenyl)ethanone	4-Iodophenoxy	338.18	Not reported	High electronegativity, bulky iodine
1-(4-(4-Ethylphenoxy)phenyl)ethanone	4-Ethylphenoxy	240.29	Not reported	Hydrophobic ethyl group
1-(4′-Methoxybiphenyl-4-yl)ethanone	4-Methoxybiphenyl	226.27	Not reported	Electron-donating methoxy group
1-(4-(Trifluoromethyl)phenyl)ethanone	4-Trifluoromethyl	202.17	Not reported	Strong electron-withdrawing CF₃ group
2-(4-Methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone	Indole + methoxyphenyl	333.41	Not reported	Hybrid heterocyclic structure
1-(4-((2-Chloro-6-fluorobenzyl)oxy)phenyl)ethanone	2-Chloro-6-fluorobenzyloxy	292.71	Not reported	Halogen-rich, polar substituents

Key Observations :

• Iodine vs.
• Trifluoromethyl: The CF₃ group in 1-(4-(trifluoromethyl)phenyl)ethanone offers strong electron-withdrawing effects, improving metabolic stability but reducing solubility compared to iodine .
• Hybrid Structures: Compounds like 2-(4-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone demonstrate the versatility of ethanone derivatives in hybrid drug design .

Example Findings :

• Antifungal Activity: Metal complexes of 1-(4-aminophenyl)ethanone derivatives showed enhanced activity compared to ligands, suggesting substituents like CF₃ or iodine could amplify efficacy .
• Antitumor Potential: Halogenated ethanones (e.g., 3,4-dibromo derivatives) in exhibited cytotoxic effects, supporting iodine’s role in enhancing bioactivity.